Cas no 1396675-82-3 (2-(2-methoxy-4,5-dimethylbenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol)

• Product Name: 2-(2-methoxy-4,5-dimethylbenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol
• CAS No: 1396675-82-3
• MF: C₁₅H₂₅NO₄S₂
• MW: 347.493302106857
• CID: 6090279
• PubChem ID: 71787357
• Update Time: 2025-06-27

2-(2-methoxy-4,5-dimethylbenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-4,5-dimethylbenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol
• N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-methoxy-4,5-dimethylbenzenesulfonamide
• VU0535018-1
• 2-[(2-methoxy-4,5-dimethylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol
• AKOS024536168
• F6186-1288
• N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-2-methoxy-4,5-dimethylbenzenesulfonamide
• 1396675-82-3

• Inchi： 1S/C15H25NO4S2/c1-11-8-13(20-4)14(9-12(11)2)22(18,19)16-10-15(3,17)6-7-21-5/h8-9,16-17H,6-7,10H2,1-5H3
• InChI Key： PLEDVLMMLZAPNH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(C)=CC=1OC)(NCC(C)(CCSC)O)(=O)=O

Computed Properties

• Exact Mass: 347.12250063g/mol
• Monoisotopic Mass: 347.12250063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 109Ų

Additional information on 2-(2-methoxy-4,5-dimethylbenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol

Introduction to 2-(2-Methoxy-4,5-Dimethylbenzenesulfonamido)Methyl-4-(Methylsulfanyl)Butan-2-ol (CAS No. 1396675-82-3)

2-(2-Methoxy-4,5-dimethylbenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol (CAS No. 1396675-82-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer treatments.

The methoxy and dimethylbenzenesulfonamido groups in the molecule contribute to its high reactivity and stability, making it an attractive candidate for drug development. The methylsulfanyl group further enhances its bioavailability and metabolic stability, which are crucial factors in the design of effective pharmaceutical agents.

Recent studies have highlighted the multifaceted biological activities of this compound. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-methoxy-4,5-dimethylbenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, this compound has also shown promising anti-cancer properties. Research conducted at the National Cancer Institute revealed that it can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells. These findings suggest that 2-(2-methoxy-4,5-dimethylbenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol could be a valuable addition to the arsenal of cancer therapeutics.

The structural complexity of 2-(2-methoxy-4,5-dimethylbenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol also presents challenges in its synthesis and purification. However, recent advances in synthetic chemistry have led to the development of efficient and scalable methods for its production. For example, a one-pot synthesis approach using microwave-assisted reactions has been reported to significantly reduce reaction times and improve yields. This not only enhances the feasibility of large-scale production but also reduces the overall cost of drug development.

Furthermore, the pharmacokinetic properties of this compound have been extensively studied to ensure its suitability for clinical use. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed from the gastrointestinal tract and has a long half-life, which allows for less frequent dosing regimens. Additionally, it demonstrates low toxicity in animal models, further supporting its safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-(2-methoxy-4,5-dimethylbenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings pave the way for more advanced clinical trials to explore its potential as a novel therapeutic agent.

In conclusion, 2-(2-methoxy-4,5-dimethylbenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol (CAS No. 1396675-82-3) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.